8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
Overview
Description
8-(Trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid, commonly referred to as 8-TFM-D-BDC or 8-TFM-D, is a trifluoromethylated derivative of the benzodioxine nucleus. It is a synthetic compound that has been used in various scientific research applications. 8-TFM-D has been found to possess a range of unique properties, including its ability to act as a dual inhibitor of both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, 8-TFM-D has been found to have a variety of biochemical and physiological effects, which have been explored in a number of laboratory experiments.
Scientific Research Applications
8-TFM-D has been used in a variety of scientific research applications. It has been found to be a dual inhibitor of both 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid and 5-LOX, and as such, has been used to study the role of these enzymes in various pathophysiological processes. In addition, 8-TFM-D has been used to study the effects of inflammation and oxidative stress on the body. It has also been used to study the effects of oxidative stress on the cardiovascular system, as well as the role of oxidative stress in the development of various diseases.
Mechanism of Action
The mechanism of action of 8-TFM-D is complex and not fully understood. However, it is believed that 8-TFM-D acts as a dual inhibitor of both 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid and 5-LOX. By blocking the activity of these enzymes, 8-TFM-D is thought to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, which are thought to be involved in a variety of pathophysiological processes. In addition, 8-TFM-D is thought to reduce the production of reactive oxygen species (ROS), which are thought to be involved in oxidative stress.
Biochemical and Physiological Effects
Studies have shown that 8-TFM-D has a variety of biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and the production of ROS. In addition, 8-TFM-D has been found to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to reduce the activity of the enzyme NADPH oxidase, which is thought to be involved in the production of ROS.
Advantages and Limitations for Lab Experiments
8-TFM-D has a number of advantages and limitations for laboratory experiments. One of the major advantages of 8-TFM-D is its ability to act as a dual inhibitor of both 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid and 5-LOX. This makes it an ideal compound for studying the role of these enzymes in various pathophysiological processes. In addition, 8-TFM-D is relatively easy to synthesize and is relatively stable in solution, making it ideal for laboratory experiments.
However, 8-TFM-D also has some limitations. It is not a very potent inhibitor of 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid and 5-LOX, and as such, may not be suitable for experiments that require high levels of inhibition. In addition, 8-TFM-D is not very soluble in water, which can make it difficult to use in experiments that require aqueous solutions.
Future Directions
There are a number of potential future directions for 8-TFM-D research. One potential direction is to explore the role of 8-TFM-D in the treatment of various diseases, such as cancer, cardiovascular disease, and neurological disorders. In addition, further research is needed to better understand the mechanism of action of 8-TFM-D, as well as its biochemical and physiological effects. Finally, further research is needed to explore the potential therapeutic applications of 8-TFM-D, such as its use as an anti-inflammatory, anti-oxidant, and anti-cancer agent.
Synthesis Methods
The synthesis of 8-TFM-D has been reported in the literature through the reaction of 4-nitro-3-trifluoromethylbenzoyl chloride with 2,3-dihydro-1,4-benzodioxine-5-carboxylic acid. This reaction yields 8-TFM-D as the major product, with 5-trifluoromethylbenzoyl-2,3-dihydro-1,4-benzodioxine as the minor product. The reaction is carried out in the presence of a base such as sodium carbonate, and the reaction is typically completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid involves the introduction of a trifluoromethyl group onto a benzodioxine ring system, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxine", "trifluoromethyl iodide", "copper(I) iodide", "potassium carbonate", "copper(II) sulfate", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "The 2,3-dihydro-1,4-benzodioxine is first reacted with trifluoromethyl iodide in the presence of copper(I) iodide and potassium carbonate to introduce the trifluoromethyl group onto the benzodioxine ring system.", "The resulting compound is then oxidized with copper(II) sulfate and sodium hydroxide to form the corresponding carboxylic acid.", "Finally, the carboxylic acid is carboxylated with carbon dioxide in the presence of a suitable catalyst to yield the desired product, 8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid." ] } | |
CAS RN |
1781526-64-4 |
Product Name |
8-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
Molecular Formula |
C10H7F3O4 |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
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